Cas no 1226444-25-2 (5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide)

• Product Name: 5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide
• CAS No: 1226444-25-2
• MF: C₂₄H₂₃N₃O₃
• MW: 401.457725763321
• CID: 5394128
• Update Time: 2025-08-02

5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-[(3-methylbenzoyl)amino]-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide
• 5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide

• Inchi： 1S/C24H23N3O3/c1-14-5-4-6-17(11-14)23(28)27-21-19-12-15(2)7-10-20(19)26-22(21)24(29)25-13-18-9-8-16(3)30-18/h4-12,26H,13H2,1-3H3,(H,25,29)(H,27,28)
• InChI Key： ZCLXAYIVMONCSK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(NC(=O)C2=CC=CC(C)=C2)=C1C(NCC1=CC=C(C)O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide

Comprehensive Overview of 5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide (CAS No. 1226444-25-2)

The compound 5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide, identified by its CAS No. 1226444-25-2, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique structural features, including a 5-methylfuran-2-yl moiety and a 3-methylbenzamido group, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a small molecule inhibitor or modulator in targeted therapies, given its ability to interact with specific protein domains.

In recent years, the demand for indole-based compounds like 5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide has surged due to their relevance in drug discovery and medicinal chemistry. The compound's CAS No. 1226444-25-2 is frequently searched in academic databases and patent filings, reflecting its importance in developing novel therapeutics. Its structural complexity and functional groups make it a promising candidate for addressing undruggable targets, a hot topic in modern pharmacology. Additionally, its potential role in cancer research and neurodegenerative diseases aligns with current scientific trends.

The synthesis of 5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling and amide bond formation techniques. These methods are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's lipophilicity and molecular weight are also key parameters evaluated during ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a standard practice in pharmaceutical development.

From a commercial perspective, CAS No. 1226444-25-2 is often listed by chemical suppliers catering to research institutions and biotech companies. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Given the growing interest in personalized medicine and precision oncology, this compound is likely to remain a focal point in high-throughput screening campaigns. Furthermore, its potential as a scaffold for drug design underscores its versatility in addressing unmet medical needs.

In conclusion, 5-methyl-3-(3-methylbenzamido)-N-[(5-methylfuran-2-yl)methyl]-1H-indole-2-carboxamide (CAS No. 1226444-25-2) represents a cutting-edge example of how indole derivatives are shaping the future of therapeutic innovation. Its multifaceted applications, from target identification to lead optimization, highlight its value in both academic and industrial settings. As research progresses, this compound may pave the way for breakthroughs in treating complex diseases, making it a subject of enduring scientific interest.